Cas no 1563975-64-3 ((2E)-3-(6-methoxypyridin-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoic acid
• CAS No: 1563975-64-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6292133
• PubChem ID: 66954960
• Update Time: 2024-01-11

(2E)-3-(6-methoxypyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoic acid
• 2563929-44-0
• 1563975-64-3
• SCHEMBL1225315
• EN300-1455855
• EN300-1844623
• 3-(6-methoxypyridin-2-yl)prop-2-enoic acid

• Inchi： 1S/C9H9NO3/c1-13-8-4-2-3-7(10-8)5-6-9(11)12/h2-6H,1H3,(H,11,12)/b6-5+
• InChI Key： BURBDCADIDNKRC-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(=O)O)=N1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers